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Compound of Interest

Compound Name: Itacnosertib

Cat. No.: B608145

For immediate release — This document provides essential safety and logistical information for
the proper handling and disposal of Itachosertib, a potent kinase inhibitor. Researchers,
scientists, and drug development professionals are urged to adhere to these procedures to
ensure personal safety and environmental protection. Itacnosertib is harmful if swallowed and
very toxic to aquatic life with long-lasting effects; therefore, strict adherence to these disposal
protocols is critical.[1]

Hazard and Safety Data

All personnel handling Itachosertib must be familiar with its hazard profile. The following table
summarizes key quantitative and qualitative safety information.
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GHS
Hazard . Classificatio  CAS Molecular Molecular
Description )
Category né& Number Formula Weight
Statements
Acute toxicity,
o Harmful if Oral 1628870-27-
Acute Toxicity C26H28NsO 468.55 g/mol
swallowed. (Category 4), 8
H302
Acute aquatic
toxicity
Very toxic to (Category 1),
] aquatic life H400;
Environmenta
with long- Chronic
| Hazard ) )
lasting aguatic
effects. toxicity
(Category 1),
H410
Avoid release
to the
environment.
Wash skin
] thoroughly
Handling P273, P264,
after
Precautions ) P270
handling. Do
not eat, drink
or smoke
when using
this product.
Dispose of
contents/cont
ainer to an
Disposal approved P501
waste
disposal
plant.
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Data sourced from Itacnosertib Safety Data Sheet.[1]

Experimental Protocol for Disposal of Itachosertib
Waste

This protocol outlines the step-by-step procedure for the safe disposal of Iltachosertib and
associated waste materials in a laboratory setting. As Itacnosertib is classified as an
antineoplastic agent, all waste must be managed as hazardous chemical waste.[2]

1. Personal Protective Equipment (PPE) Requirements:
Wear double chemotherapy-rated gloves.[1][3]
Wear a solid-front, non-permeable protective gown with long sleeves and tight-fitting cuffs.[3]
Wear safety goggles or a full-face shield.[1]
Use a suitable respirator if there is a risk of aerosol formation.[1]
. Waste Segregation and Collection:

Designated Waste Containers: Use only designated, leak-proof, and clearly labeled
hazardous waste containers.[1][4] These are often black for "bulk" chemotherapy waste.[5]

Labeling: The container must be labeled with a hazardous waste tag that includes the words
"Hazardous Waste," "Chemotherapeutic Waste," and lists "Itacnosertib" as a constituent.[4]

[6]

Segregation: Do not mix Itachosertib waste with other waste streams like regular trash,
biohazardous waste, or other chemical wastes.[1][4]

. Disposal of Pure Itacnosertib (Unused or Expired):

Unused or expired solid Itacnosertib must be disposed of as bulk hazardous chemical
waste.[2]

Do not attempt to dispose of it down the drain or in regular trash.[4]
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Place the original vial or container directly into the designated hazardous waste container.
. Disposal of Itacnosertib Solutions:

Bulk Liquid Waste (>3% concentration or pourable amounts): Collect all solutions containing
Itacnosertib (e.g., from experiments, stock solutions) in a sealable, compatible hazardous
waste container (e.g., glass or plastic with a tight-fitting lid).[4][5] This is considered "bulk" or
"non-trace" chemotherapy waste.[2][5]

Aqueous solutions must not be disposed of down the drain.[4] This is critically important due
to Itacnosertib's high aquatic toxicity.[1]

When the liquid waste container is three-quarters full, it should be securely sealed and
prepared for pickup. Some institutional procedures may require the addition of an absorbent
material before sealing.[4]

. Disposal of Contaminated Labware ("Trace" Waste):

Definition: "Trace" waste includes items contaminated with minimal residual amounts of
Itacnosertib (less than 3% of the original volume).[5] This includes empty vials, flasks,
pipette tips, gloves, gowns, and absorbent pads used during handling.[2][3]

Collection:

o Sharps: Needles and syringes used with Itacnosertib must be disposed of in a
designated chemotherapy sharps container (often yellow or another distinct color).[2][3]
Do not dispose of syringes with visible liquid residue in these containers; they are
considered bulk waste.[1]

o Non-Sharps Solid Waste: Collect all other contaminated disposable items (gloves, gowns,
absorbent pads, empty vials) in a designated trace chemotherapy waste container (often a
yellow bag or container).[3][4]

All trace waste is still considered hazardous and must be sent for incineration.[2][5]

. Spill Decontamination:
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» Evacuate the area.

o Personnel cleaning the spill must wear the full PPE described in step 1.
e Liquids: Cover the spill with absorbent pads.[3]

o Solids: Gently cover with damp absorbent pads to avoid raising dust.

» Clean the area thoroughly with a detergent solution, followed by clean water.[3] There is no
single universally accepted chemical deactivator for all cytotoxic drugs.[1][7] The primary
goal is the physical removal of the contaminant.

» All materials used for spill cleanup are considered bulk hazardous waste and must be
disposed of in the designated black container.[2][5]

7. Final Disposal:

« All collected hazardous waste containers (bulk liquid, trace solids, and sharps) must be
disposed of through your institution's Environmental Health & Safety (EH&S) department or a
licensed hazardous waste contractor.[1][2][4]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Logical Workflow for Itacnosertib Disposal

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated from working with Itacnhosertib.
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Step 1: Don Required PPE

Double Chemo Gloves
Protective Gown
Safety Goggles

Generate Itacnosertib Waste

What is the waste type?

Pure Compound
(Solid, Unused/Expired)

Solution or Liquid

Spill Debris Contaminated Labware

Collect in BLACK
Bulk Hazardous Waste
Container

Collect in YELLOW
Trace Chemo SHARPS
Container

Collect in YELLOW
Trace Chemo Waste
Container

Arrange for Pickup by
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Itacnosertib Waste Disposal Workflow.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b608145?utm_src=pdf-body-img
https://www.benchchem.com/product/b608145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Itacnosertib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608145#itacnosertib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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